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Compound of Interest

Compound Name: Triethyl methanetricarboxylate

Cat. No.: B122037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of

triethyl methanetricarboxylate (CAS No. 6279-86-3), a versatile reagent in pharmaceutical

synthesis. The information herein is intended to support laboratory research and drug

development activities by providing reliable data and standardized experimental context.

Core Physicochemical Data
Triethyl methanetricarboxylate is a valuable building block in organic synthesis. It is notably

used in the preparation of novel inhibitors of Hsp90 and in the synthesis of dihydroquinoline-3-

carboxylic acids, which are being investigated as potential HIV-1 integrase inhibitors[1][2][3][4].

After melting, it appears as a clear, colorless solid or a clear, colorless to yellow liquid[1][3]. It is

reported to be immiscible with water[1][3].

The key physical properties of triethyl methanetricarboxylate are summarized in the table

below for ease of reference and comparison.
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Property Value Source(s)

Melting Point 25-29 °C [1][4][5][6]

Boiling Point 253 °C (at standard pressure) [1][5][7]

281.3 °C at 760 mmHg

Density 1.095 g/mL at 25 °C

Refractive Index n20/D 1.424 - 1.426 [1][4][5][7]

Flash Point >110 °C [1][4]

113 °C [7][8]

Molecular Formula C₁₀H₁₆O₆ [5][9]

Molecular Weight 232.23 g/mol [3][9]

Experimental Protocols
While specific experimental reports detailing the determination of melting and boiling points for

triethyl methanetricarboxylate are not provided in the cited literature, standard

methodologies are well-established for these measurements. The following are detailed,

generalized protocols typical for a research setting.

2.1. Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity. Pure compounds typically

exhibit a sharp melting point, melting completely over a narrow range of 0.5-1°C[10][11].

Impurities tend to depress the melting point and broaden the melting range[11].

Methodology:

Sample Preparation: A small amount of triethyl methanetricarboxylate is finely ground into

a powder. The open end of a thin-walled capillary tube is pressed into the powder to collect a

small sample. The tube is then inverted and tapped gently to pack the solid into the sealed

end, aiming for a sample height of 3-10 mm[12].
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Apparatus Setup: The packed capillary tube is placed into a melting point apparatus, such as

a Mel-Temp or a Thiele tube, alongside a calibrated thermometer[11].

Heating and Observation: The apparatus is heated at a steady, slow rate, typically 1-2°C per

minute, as the temperature approaches the expected melting point.

Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop

of liquid appears, and T2, the temperature at which the last crystal melts. The melting point is

reported as the range T1-T2[10].

2.2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure[10]. This property is crucial for characterization and

purification by distillation.

Methodology:

Apparatus Setup: Approximately 3 mL of liquid triethyl methanetricarboxylate is placed in

a small test tube with a couple of boiling chips to ensure smooth boiling. A thermometer is

suspended in the test tube, ensuring the bulb is above the liquid surface to measure the

vapor temperature[12].

Heating: The test tube is heated in a water or oil bath[12]. The bath is heated gradually.

Observation: As the liquid heats, the temperature of the vapor will rise and then stabilize

when the liquid begins to boil.

Data Recording: The stable temperature observed during boiling is recorded as the boiling

point. It is critical to also record the atmospheric pressure at the time of the measurement, as

boiling point is pressure-dependent[10].

Logical Workflow for Compound Identification
The following diagram illustrates a typical workflow for using physicochemical properties like

melting and boiling points to identify and verify a chemical sample in a research setting.
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Sample Analysis Workflow
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Caption: Workflow for chemical identification using physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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